Cas no 1704063-52-4 ((3-(2-(4-Hydroxypiperidin-1-yl)ethoxy)phenyl)boronic acid)

• Product Name: (3-(2-(4-Hydroxypiperidin-1-yl)ethoxy)phenyl)boronic acid
• CAS No: 1704063-52-4
• MF: C₁₃H₂₀BNO₄
• MW: 265.11320400238
• MDL: MFCD28384314
• CID: 4674263
• Update Time: 2025-06-15

(3-(2-(4-Hydroxypiperidin-1-yl)ethoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(2-(4-hydroxypiperidin-1-yl)ethoxy)phenyl)boronic acid
• AM88360
• (3-(2-(4-Hydroxypiperidin-1-yl)ethoxy)phenyl)boronic acid

• MDL： MFCD28384314
• Inchi： 1S/C13H20BNO4/c16-12-4-6-15(7-5-12)8-9-19-13-3-1-2-11(10-13)14(17)18/h1-3,10,12,16-18H,4-9H2
• InChI Key： VXHSWDJMRHEGKL-UHFFFAOYSA-N
• SMILES： OC1CCN(CCOC2C=CC=C(B(O)O)C=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 259
• Topological Polar Surface Area: 73.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (3-(2-(4-Hydroxypiperidin-1-yl)ethoxy)phenyl)boronic acid

Comprehensive Overview of (3-(2-(4-Hydroxypiperidin-1-yl)ethoxy)phenyl)boronic acid (CAS No. 1704063-52-4)

The compound (3-(2-(4-Hydroxypiperidin-1-yl)ethoxy)phenyl)boronic acid (CAS No. 1704063-52-4) is a boronic acid derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of a piperidine ring and a phenylboronic acid moiety, making it a valuable intermediate in drug discovery and organic synthesis. Its structural complexity and functional groups enable diverse applications, particularly in the development of enzyme inhibitors and targeted therapies.

Recent advancements in boronic acid chemistry have highlighted the importance of compounds like (3-(2-(4-Hydroxypiperidin-1-yl)ethoxy)phenyl)boronic acid. Researchers are increasingly exploring its role in proteasome inhibition and cancer treatment, aligning with the growing demand for novel small-molecule therapeutics. The compound's ability to form reversible covalent bonds with biological targets enhances its utility in drug design and bioconjugation strategies.

From a synthetic perspective, 1704063-52-4 is often utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic chemistry. Its boronic acid group facilitates efficient carbon-carbon bond formation, enabling the construction of complex biaryl structures. This property is particularly relevant in the synthesis of pharmaceutical intermediates and agrochemicals, where precision and yield are critical.

The 4-hydroxypiperidine segment of the molecule contributes to its water solubility and bioavailability, addressing key challenges in drug formulation. This feature is especially valuable in the context of central nervous system (CNS) drug development, where blood-brain barrier penetration is essential. Recent studies have also investigated its potential in neurodegenerative disease research, a hot topic in biomedical science.

In the realm of personalized medicine, (3-(2-(4-Hydroxypiperidin-1-yl)ethoxy)phenyl)boronic acid has garnered attention for its compatibility with biomarker detection technologies. Its boronate ester formation capability allows for selective interactions with diol-containing molecules, such as sugars and glycoproteins. This property is exploited in diagnostic assays and biosensors, aligning with the trend toward point-of-care testing solutions.

Quality control and characterization of CAS No. 1704063-52-4 typically involve advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound's purity and structural integrity, which are crucial for reproducible research outcomes. The growing emphasis on data integrity in pharmaceutical development further underscores the importance of rigorous analytical protocols.

As the scientific community continues to explore boronic acid-based compounds, (3-(2-(4-Hydroxypiperidin-1-yl)ethoxy)phenyl)boronic acid remains a subject of active investigation. Its multifaceted applications span from material science to medicinal chemistry, reflecting the interdisciplinary nature of modern research. With the rise of AI-driven drug discovery, compounds like this are increasingly screened for novel structure-activity relationships, opening new avenues for therapeutic innovation.

Environmental considerations also play a role in the compound's utilization. The green chemistry movement has prompted researchers to evaluate sustainable synthesis routes for 1704063-52-4, minimizing waste and energy consumption. This aligns with broader industry trends toward eco-friendly pharmaceutical production and circular economy principles.

In summary, (3-(2-(4-Hydroxypiperidin-1-yl)ethoxy)phenyl)boronic acid represents a versatile and scientifically significant compound with wide-ranging applications. Its unique structural features and functional groups make it a valuable asset in both academic and industrial settings, particularly in the context of drug discovery and biochemical research. As scientific understanding evolves, this compound is poised to contribute to breakthroughs in precision medicine and biotechnology.